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Compound of Interest

Compound Name: GR 94800

Cat. No.: B1672131

Welcome to the technical support center for GR 94800, a potent and selective tachykinin NK2
receptor antagonist. This guide is designed for researchers, scientists, and drug development
professionals to provide troubleshooting advice and frequently asked questions (FAQS) to
facilitate the successful use of GR 94800 in your experiments.

Frequently Asked Questions (FAQSs)

Q1: What is GR 94800 and what is its primary mechanism of action?

GR 94800 is a highly potent and selective competitive antagonist of the tachykinin NK2
receptor. Its primary mechanism of action is to block the binding of the endogenous ligand,
neurokinin A (NKA), to the NK2 receptor. This inhibition prevents the activation of downstream
signaling pathways.

Q2: What is the signaling pathway of the NK2 receptor that GR 94800 inhibits?

The tachykinin NK2 receptor is a G protein-coupled receptor (GPCR) that primarily couples to
Gs and Gg/G11 proteins. Upon agonist binding, the receptor activates phospholipase C (PLC),
which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol
trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium
(Ca2+) from the endoplasmic reticulum, leading to a variety of cellular responses, including
smooth muscle contraction. GR 94800 blocks the initiation of this cascade by preventing
agonist binding.
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 To cite this document: BenchChem. [Technical Support Center: Optimizing GR 94800
Concentration for Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672131#optimizing-gr-94800-concentration-for-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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